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RQ Calculation and Safety Assessment for
Dimethomorph

The table below summarizes the core principles and findings from recent studies on dimethomorph's risk

assessment.

Aspect Description & Key Findings

RQ Formula RQ = Exposure / Toxicity [1]. For dietary risk, this is expressed as RQ = NEDI / ADI
[2].

Safety
Threshold

RQ < 1 indicates negligible risk [2] [1].

| Reported RQ Values | - In Lychee: RQ was less than 1 at the recommended dosage [2].

In Taro: RQ values were "substantially lower than 100%" (i.e., <1) [3].
In Various Vegetables: Dimethomorph had the lowest RQ among eight tested fungicides [4]. | |

Primary Assessment Type | Dietary Intake Risk Assessment, focused on human health from
consuming treated food products [2] [3] [4]. |
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Experimental Protocols for RQ Assessment

The assessment of dimethomorph's risk involves a multi-step process, from residue measurement in crops

to final risk characterization.

Dimethomorph Risk Assessment Workflow

QuEChERS Protocol Details

Sample Collection
(Treated Crops: Lychee, Taro, Vegetables)

Sample Preparation
(QuEChERS Method)

Residue Analysis
(HPLC-MS/MS Detection)

Extraction
(Acetonitrile, NaCl, MgSO₄)

Data Calculation

Risk Quotient (RQ)
Calculation: NEDI / ADI

Safety Conclusion
(RQ < 1 = Negligible Risk)

Purification
(PSA Sorbent)

Centrifugation & Filtration
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Sample Preparation and Residue Analysis
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The QuEChERS method is the standard protocol for preparing crop samples:

Extraction: A homogenized sample is mixed with acetonitrile, sodium chloride (NaCl), and anhydrous
magnesium sulfate (MgSO₄), then vortexed and centrifuged [4].

Purification: The supernatant is cleaned using PSA (Primary Secondary Amine) sorbent to
remove impurities before analysis [2] [4].

Residues of dimethomorph are quantified using High-Performance Liquid Chromatography tandem

Mass Spectrometry (HPLC-MS/MS) [2] [3]. This technique is favored for its high sensitivity, selectivity,

and ability to confirm analyte identity.

Key Parameters for Dietary Risk Calculation

The final RQ for dietary intake is calculated using two primary parameters:

National Estimated Daily Intake (NEDI): The estimated amount of a pesticide a person might
consume daily through their diet. This is derived from terminal residue data found in the edible parts

of crops and national food consumption data [2].
Acceptable Daily Intake (ADI): The maximum amount of a pesticide that can be consumed daily

over a lifetime without posing a significant health risk. This is determined from toxicological studies
[2].

Ecological and Toxicological Considerations

While dietary risk is low, other studies highlight important ecological and developmental toxicity findings.

Dimethomorph Toxicity on Zebrafish

Observed Toxic Effects

Dimethomorph Exposure
(Zebrafish Embryos)

Concentration-Dependent
Mortality & Malformations

Impaired Heart & Vascular
Development Increased Oxidative Stress Reduced Thyroid Hormone (T3)

Levels

Synergistic Toxicity
(when combined with
triazole fungicides)
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Synergistic Effects: When combined with other fungicides like difenoconazole, dimethomorph can
exhibit synergistic toxicity, leading to higher deformity and mortality rates in zebrafish embryos than

exposure to either compound alone [5].
Mechanism of Toxicity: Transcriptomic analyses suggest that dimethomorph can disrupt DNA
replication and cell cycle progression by downregulating genes such as mcm2, cdk1, and cdc20
[5].

Key Takeaways

Human dietary risk from dimethomorph residues is low, with RQ values consistently below the

safety threshold of 1 across various crops [2] [3] [4].
The QuEChERS/HPLC-MS/MS method is the validated standard for determining dimethomorph
residues in food commodities [2].
Ecotoxicity exists in aquatic models, indicating the importance of environmental risk
management even as the chemical is considered safe for food use [6] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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